Cas no 18584-64-0 (2-(2-hydroxyethyl)phthalazin-1(2H)-one)

2-(2-Hydroxyethyl)phthalazin-1(2H)-one is a versatile heterocyclic compound featuring a phthalazine core substituted with a 2-hydroxyethyl group at the nitrogen position. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and organic synthesis. The hydroxyl group enhances solubility in polar solvents, facilitating further functionalization, while the phthalazinone moiety offers potential for applications in medicinal chemistry, particularly in the development of bioactive molecules. Its stability under mild conditions and compatibility with a range of reagents underscore its utility in multi-step synthetic routes. The compound’s balanced properties make it a practical choice for researchers exploring novel heterocyclic frameworks.

2-(2-hydroxyethyl)phthalazin-1(2H)-one structure

18584-64-0 structure

Product Name:2-(2-hydroxyethyl)phthalazin-1(2H)-one

CAS No:18584-64-0

MF:C₁₀H₁₀N₂O₂

MW:190.198602199554

CID:2921865

PubChem ID:2826256

Update Time:2025-05-21

2-(2-hydroxyethyl)phthalazin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

- Maybridge1_005707
- N16964
- SCHEMBL9870217
- 2-(2-hydroxyethyl)phthalazin-1-one
- 2-(2-hydroxyethyl)phthalazin-1(2H)-one
- CDS1_000955
- Oprea1_415967
- 2-(2-hydroxyethyl)-1,2-dihydrophthalazin-1-one
- DivK1c_001995
- HMS557L09
- 2-(2-HYDROXYETHYL)-1(2H)-PHTHALAZINONE
- AKOS008973960
- 18584-64-0
- TAA58464
- 986-053-9
- Inchi： 1S/C10H10N2O2/c13-6-5-12-10(14)9-4-2-1-3-8(9)7-11-12/h1-4,7,13H,5-6H2
- InChI Key： VEHGYXGNHSATKP-UHFFFAOYSA-N
- SMILES： O=C1C2C=CC=CC=2C=NN1CCO

Computed Properties

Exact Mass: 190.074227566g/mol
Monoisotopic Mass: 190.074227566g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 253
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 52.9Å²

2-(2-hydroxyethyl)phthalazin-1(2H)-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Ambeed	A703280-250mg	2-(2-Hydroxyethyl)phthalazin-1(2H)-one	18584-64-0	98+%	250mg	$71.0	2023-06-23
Ambeed	A703280-1g	2-(2-Hydroxyethyl)phthalazin-1(2H)-one	18584-64-0	98+%	1g	$239.0	2025-02-25